Cas no 1697-06-9 (Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI))
1697-06-9 structure
Product Name:Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI)
CAS No:1697-06-9
MF:C16H30Cl6N4O2
MW:523.152998447418
CID:170535
PubChem ID:121166
Update Time:2025-04-19
Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI)
- 1,1'-(Piperazine-1,4-diyl)bis{2-[bis(2-chloroethyl)amino]ethan-1-one}--hydrogen chloride (1/2)
- 1697-06-9
- DTXSID20937667
- Piperazine, 1,4-bis((bis(2-chloroethyl)amino)acetyl)-, dihydrochloride
- 1,4-Bis((bis(2-chloroethyl)amino)acetyl)piperazine dihydrochloride
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- Inchi: 1S/C16H28Cl4N4O2.2ClH/c17-1-5-21(6-2-18)13-15(25)23-9-11-24(12-10-23)16(26)14-22(7-3-19)8-4-20;;/h1-14H2;2*1H
- InChI Key: AGLJUXAEYNLVOB-UHFFFAOYSA-N
- SMILES: ClCCN(CCCl)CC(N1CCN(C(CN(CCCl)CCCl)=O)CC1)=O.Cl.Cl
Computed Properties
- Exact Mass: 520.0505
- Monoisotopic Mass: 520.049992g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 12
- Complexity: 373
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.1Ų
Experimental Properties
- PSA: 47.1
Piperazine,1,4-bis[N,N-bis(2-chloroethyl)glycyl]-, dihydrochloride (7CI,8CI) Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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